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Compound of Interest

Compound Name: Tataramide B

Cat. No.: B206653

A critical examination of current scientific literature reveals that while Datura stramonium,
commonly known as Jimson weed, thorn apple, or devil's snare, has a rich history of
ethnobotanical use, its therapeutic and psychoactive properties are overwhelmingly attributed
to a class of compounds known as tropane alkaloids. The presence of Tataramide B in this
plant is not supported by peer-reviewed scientific evidence, and therefore, a direct link between
its traditional uses and this specific compound cannot be established.

Datura stramonium has been utilized for centuries in traditional medicine across various
cultures for its potent physiological effects.[1][2] These applications, ranging from anesthetic
and analgesic to hallucinogenic and spiritual, are directly linked to its well-characterized
chemical constituents.[3][4][5]

The Dominance of Tropane Alkaloids

The primary bioactive compounds isolated from Datura stramonium are tropane alkaloids, most
notably atropine, scopolamine, and hyoscyamine. These substances are potent
anticholinergics, meaning they block the action of the neurotransmitter acetylcholine in the
central and peripheral nervous system. This mechanism of action is responsible for the wide
range of physiological and psychological effects associated with the plant.
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Typical Concentration in Primary Pharmacological
Compound
Seeds (1g/g) Effect
) Anticholinergic, Mydriatic, Anti-
Atropine 1283 )
spasmodic
_ Anticholinergic, Sedative,
Scopolamine 678 ) _
Hallucinogenic
] Principal alkaloid along with ) ] ] ) ]
Hyoscyamine Anticholinergic, Anti-spasmodic

scopolamine

Table 1. Key Tropane Alkaloids in Datura stramonium and their Effects.

Ethnobotanical Uses: A Reflection of Alkaloid
Content

The diverse traditional applications of Datura stramonium are a direct consequence of its
tropane alkaloid content. For instance, its use as an anesthetic in ancient surgical practices can
be attributed to the central nervous system depressing effects of scopolamine and atropine.
Similarly, its application in treating respiratory ailments like asthma is due to the bronchodilatory
effects of these alkaloids. The hallucinogenic properties of the plant, which have led to its use
in spiritual and shamanic rituals, are also a result of the potent psychoactive effects of its
alkaloid constituents.

It is crucial to note that the concentration of these alkaloids can vary significantly depending on
the plant part, geographical location, and growing conditions, making its traditional use
inherently dangerous.

The Question of Tataramide B

A thorough review of the scientific literature on the chemical composition of Datura stramonium
does not yield credible evidence for the presence of Tataramide B. While a single commercial
supplier lists Datura stramonium as a source for this compound, this claim is not substantiated
by independent, peer-reviewed research. Extensive phytochemical analyses of the plant have
consistently identified tropane alkaloids and other compounds like flavonoids, tannins, and
steroids, but not Tataramide B.
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Compounds with similar names, such as Tatarinoid B, have been isolated from entirely different
plant species like Acorus tatarinowii, further suggesting a potential misattribution in the case of
Datura stramonium.

Conclusion

The ethnobotanical uses of Datura stramonium are deeply intertwined with its rich and potent
tropane alkaloid profile. These compounds, through their well-understood anticholinergic
mechanisms, are responsible for the plant's therapeutic and toxic effects that have been
harnessed and respected in traditional practices for centuries. The available scientific evidence
does not support a connection between the ethnobotanical applications of Datura stramonium
and Tataramide B. Therefore, any exploration of the plant's traditional uses should focus on
the established pharmacology of its primary alkaloid constituents.

Due to the lack of a verifiable scientific link between Datura stramonium and Tataramide B, the
creation of a technical guide on this specific topic, including experimental protocols and
signaling pathways, would be based on an unsubstantiated premise and is therefore not
feasible. Further research and independent verification would be required to establish the
presence of Tataramide B in Datura stramonium before any such exploration could be
undertaken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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